Cas no 2229107-26-8 (tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate
• CAS No: 2229107-26-8
• MF: C₁₃H₂₁ClN₄O₂
• MW: 300.784441709518
• CID: 6302019
• PubChem ID: 165675190
• Update Time: 2025-08-01

tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropyl]carbamate
• 2229107-26-8
• EN300-1886320

• Inchi： 1S/C13H21ClN4O2/c1-12(2,3)20-11(19)18-8-13(4,7-15)9-5-17-10(14)6-16-9/h5-6H,7-8,15H2,1-4H3,(H,18,19)
• InChI Key： VAGRKAVBEFUQHT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1353036g/mol
• Monoisotopic Mass: 300.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2229107-26-8)

tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2229107-26-8) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has shown promising properties in various biological and medicinal contexts. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate is defined by its tert-butyl group, amino functionality, and the presence of a 5-chloropyrazine moiety. These structural elements contribute to its unique physicochemical properties and biological activities. The tert-butyl group provides steric protection, which can enhance the compound's stability and bioavailability. The amino group is a key functional group that can participate in various chemical reactions and interactions with biological targets. The 5-chloropyrazine moiety is known for its bioactive properties, particularly in the context of antimicrobial and antiviral activities.

The synthesis of tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate involves several steps, including the preparation of the key intermediates and their subsequent coupling to form the final product. One common approach involves the reaction of 5-chloropyrazine with an appropriate amine derivative, followed by protection of the amino group using tert-butyloxycarbonyl (Boc) chemistry. This method ensures high yields and purity of the final product, making it suitable for further biological evaluation.

In terms of biological activities, tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate has been studied for its potential as a therapeutic agent. Recent research has focused on its antimicrobial properties, particularly against drug-resistant bacterial strains. Studies have shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Pseudomonas aeruginosa. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate has also been investigated for its antiviral activity. Preliminary studies have indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry into host cells or inhibition of viral protein synthesis.

In addition to its direct biological activities, tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate has potential as a lead compound for drug development. Its structural flexibility allows for modification through synthetic chemistry to optimize its pharmacological properties. For example, substituents can be introduced at various positions to enhance solubility, stability, or target selectivity. These modifications can lead to the development of more potent and selective therapeutic agents.

The safety profile of tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate is another important consideration in its potential therapeutic applications. Preclinical studies have shown that it exhibits low toxicity in vitro and in animal models. However, further safety evaluations are necessary to ensure its suitability for clinical use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Clinical trials are an essential step in translating the promising preclinical findings into therapeutic reality. While no clinical trials have been reported for tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate as of yet, ongoing research efforts are focused on advancing this compound through preclinical development stages. These efforts include optimizing formulation strategies, conducting pharmacokinetic studies, and establishing dosing regimens.

In conclusion, tert-butyl N-3-amino-2-(5-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2229107-26-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further optimization and development as a novel therapeutic agent. Ongoing research continues to explore its full potential in addressing unmet medical needs in areas such as antimicrobial resistance and viral infections.